Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

handling sodium plumbate safety precautions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sodium plumbate

CAS No.: 52623-79-7

Cat. No.: S1925416

Chemical Properties & Identification

The table below summarizes the key identifiers and properties of sodium plumbate.

Property Description

CAS Number 52623-79-7 [1] [2]

Molecular Naz0sPb [1] [2]

Formula

IUPAC Name disodium;dioxido(oxo)lead [2]

Appearance Light-yellow, fused, hygroscopic lumps or a yellow powder [1] [2]

Solubility Soluble in water (but decomposes gradually) and alkalies [1] [2]

Stability Hygroscopic. Decomposes on contact with water and acids. Incompatible with

strong oxidizing agents [1] [2]

Hazards and Safety Precautions
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Sodium plumbate is a sodium salt of lead, and its hazards are consistent with those of lead compounds,

which are highly toxic [1] [2].

Aspect Precautionary Measures
General Use only in areas with appropriate exhaust ventilation. Handle in accordance with good
Handling industrial hygiene and safety practice. Keep the container tightly closed [2].

| Personal Protective Equipment (PPE) | < Respiratory: Use a breathing apparatus if aerosol or dust is
formed. « Hand: Wear PVC or other plastic material gloves. ¢« Eye: Wear safety glasses with side-shields [2].
| | Routes of Exposure | « Inhalation: May cause irritation of the respiratory tract. « Skin contact: May

cause skin irritation, dermatitis, or an allergic reaction. * Ingestion: May be harmful if swallowed. « Eye

contact: Causes irritation [2]. |

First Aid and Emergency Measures

The table below outlines the recommended first-aid procedures.

Route of . .
First Aid Measure

Exposure

Inhalation Move the person to fresh air. Call a physician immediately [2].

Skin Contact Rinse immediately with plenty of water and seek medical advice [2].

Eye Contact Rinse immediately with plenty of water for several minutes and seek medical
advice [2].

Ingestion Do not induce vomiting without medical advice. Seek medical attention

immediately [2].

Safe Handling Workflow
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The following diagram summarizes the key steps for safely handling sodium plumbate in the laboratory.

1. Preparation

Ensure appropriate Don required PPE:
e G S

Check that the work area
xhaust ventilation is on loves (PVC), Safety Glasse

is clean and organized

2. During Handling

Keep container tightly Avoid creating dust Keep away from
closed when not in use or aerosols incompatible materials

3. Emergency Preparedness

Know first-aid measures
and eye wash/shower locations

Decontaminate surfaces Store in original container
and equipment in a secure, dry place
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Frequently Asked Questions

Q1: What are the primary health hazards associated with sodium plumbate? The hazards are those
typical of lead compounds, which are highly toxic. Exposure can cause irritation to the skin, eyes, and
respiratory tract, and may lead to more severe systemic toxicity affecting multiple organ systems if ingested

or inhaled [1] [2].

Q2: What should I avoid when working with sodium plumbate? You must avoid:

¢ Incompatible materials: Strong oxidizing agents [2].
e Moisture and water: The compound is hygroscopic and decomposes in water [1] [2].
¢ Creating dust or aerosols: Use appropriate controls to prevent inhalation [2].

Q3: Where can I find the official occupational exposure limits for this compound? The search results
did not provide specific exposure limits for sodium plumbate. For lead compounds in general, you must
consult the official OSHA Permissible Exposure Limits (PELs) Table Z-1 or limits from other
organizations like NIOSH and ACGIH [3]. The official Safety Data Sheet (SDS) from your chemical

supplier is the definitive source for this information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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plumbate-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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